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Disclaimer: The specific reagent "Egfr-IN-109" was not found in the available literature. The

following application notes and protocols are provided as a comprehensive guide for the use of

a representative epidermal growth factor receptor (EGFR)-targeting antibody for

immunohistochemistry (IHC) and are based on established methodologies for EGFR detection

in tissues. Researchers should validate and optimize these protocols for their specific antibody

and experimental setup.

Introduction to EGFR
The epidermal growth factor receptor (EGFR) is a transmembrane glycoprotein that is a

member of the ErbB family of receptor tyrosine kinases.[1][2] Upon binding to its specific

ligands, such as epidermal growth factor (EGF) or transforming growth factor-α (TGF-α), EGFR

undergoes a conformational change, leading to dimerization and autophosphorylation of its

intracellular tyrosine kinase domain.[2] This activation triggers a cascade of downstream

signaling pathways, including the RAS-RAF-MEK-ERK MAPK and the PI3K-AKT-mTOR

pathways, which are crucial for regulating cellular processes like proliferation, survival,

differentiation, and migration.[2][3]

Overexpression and mutations of EGFR have been implicated in the pathogenesis and

progression of various human cancers, including those of the lung, breast, brain, and colon,

making it a significant diagnostic and therapeutic target.[4][5] Immunohistochemistry is a
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valuable technique to assess the expression levels and localization of EGFR in tissue samples,

aiding in both research and clinical diagnostics.

Mechanism of Action: The EGFR Signaling Pathway
The binding of a ligand to EGFR initiates a complex network of intracellular signaling events.

The activated receptor recruits adaptor proteins like Grb2 and Shc, which in turn activate

downstream effector proteins.[1][2][3] The two major signaling cascades are:

RAS-RAF-MEK-ERK (MAPK) Pathway: Primarily involved in cell proliferation, differentiation,

and survival.[2]

PI3K-AKT-mTOR Pathway: Plays a central role in cell growth, survival, and metabolism.[3]

Dysregulation of these pathways due to EGFR overexpression or mutation can lead to

uncontrolled cell growth and tumor development.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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